Cas no 1251707-95-5 (3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(3,5-dimethoxyphenyl)-7-methyl-1,8-naphthyridin-4-amine)

• Product Name: 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(3,5-dimethoxyphenyl)-7-methyl-1,8-naphthyridin-4-amine
• CAS No: 1251707-95-5
• MF: C₂₂H₂₁N₅O₃
• MW: 403.433844327927
• CID: 5779239
• PubChem ID: 49667731
• Update Time: 2025-05-26

3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(3,5-dimethoxyphenyl)-7-methyl-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• F3407-0160
• VU0625937-1
• 1251707-95-5
• AKOS021920608
• 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(3,5-dimethoxyphenyl)-7-methyl-1,8-naphthyridin-4-amine

• Inchi： 1S/C22H21N5O3/c1-12-4-7-17-19(25-14-8-15(28-2)10-16(9-14)29-3)18(11-23-21(17)24-12)22-26-20(27-30-22)13-5-6-13/h4,7-11,13H,5-6H2,1-3H3,(H,23,24,25)
• InChI Key： JKSPRQXYEVIFRT-UHFFFAOYSA-N
• SMILES： O1C(C2C=NC3C(=CC=C(C)N=3)C=2NC2C=C(C=C(C=2)OC)OC)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 403.16443955g/mol
• Monoisotopic Mass: 403.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.2Ų

Additional information on 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(3,5-dimethoxyphenyl)-7-methyl-1,8-naphthyridin-4-amine

3-(3-Cyclopropyl-1,2,4-Oxadiazol-5-yl)-N-(3,5-Dimethoxyphenyl)-7-Methyl-1,8-Naphthyridin-4-Amine: A Comprehensive Overview

The compound 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(3,5-dimethoxyphenyl)-7-methyl-1,8-naphthyridin-4-amine, with CAS No. 1251707-95-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. The molecule consists of a naphthyridine core with multiple substituents, including a cyclopropyl group, an oxadiazole ring, and methoxyphenyl moieties. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of heterocyclic compounds like oxadiazoles in drug design due to their ability to modulate various biological pathways. The presence of the oxadiazole ring in this compound suggests potential anti-inflammatory or anti-cancer properties. Additionally, the methoxyphenyl group is known to enhance bioavailability and stability in biological systems. The combination of these groups makes this compound a promising candidate for further research in therapeutic applications.

The synthesis of this compound involves a series of intricate chemical reactions, including coupling reactions and cyclization processes. Researchers have employed advanced methodologies such as microwave-assisted synthesis and catalytic cross-couplings to optimize the production process. These techniques not only improve yield but also ensure the purity of the final product, which is crucial for subsequent biological testing.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits potent inhibitory effects against certain enzymes associated with neurodegenerative diseases. For instance, it has shown promise as a potential inhibitor of acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. Furthermore, studies using cellular models have revealed its ability to induce apoptosis in cancer cells without significantly affecting normal cells, indicating a high therapeutic index.

The structural uniqueness of this compound also makes it an interesting subject for computational chemistry studies. Molecular docking simulations have revealed that it can bind effectively to target proteins such as kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound for developing novel therapeutics targeting complex diseases like cancer and inflammatory disorders.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring green chemistry approaches to minimize waste and reduce the environmental footprint of its production. This includes the use of recyclable catalysts and solvent-free reaction conditions.

In conclusion, the compound 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(3,5-dimethoxyphenyl)-7-methyl-1,8-naphthyridin-4-amine represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activity make it a valuable asset in the quest for innovative therapeutic agents. As research continues to unfold, this compound has the potential to pave the way for groundbreaking treatments in various therapeutic areas.